Cas no 90352-19-5 ((2α,5β,7β,10α,13α)-4,10-Diacetoxy-1-hydroxy-13-{[(2R,3S)-2-hydroxy-3-{[(2E)-2-methyl-2-butenoyl]amino}-3-phenylpropanoyl]oxy}-9-oxo-7-(β-D-xylopyranosyloxy)-5,20-epoxytax-11-en-2- yl benzoate)

(2α,5β,7β,10α,13α)-4,10-Diacetoxy-1-hydroxy-13-{[(2R,3S)-2-hydroxy-3-{[(2E)-2-methyl-2-butenoyl]amino}-3-phenylpropanoyl]oxy}-9-oxo-7-(β-D-xylopyranosyloxy)-5,20-epoxytax-11-en-2- yl benzoate Properties

Names and Identifiers

• 7-Xylosylcephalomannine
• [ "7-Xylosylcephalomannine" ]
• 7-Xylosyltaxol B
• [4,12-Diacetyloxy-1-hydroxy-15-[2-hydroxy-3-(2-methylbut-2-enoylamino)-3-phenylpropanoyl]oxy-10,14,1
• (2α,5β,7β,10α,13α)-4,10-Diacetoxy-1-hydroxy-13-{[(2R,3S)-2-hydroxy-3-{[(2E)-2-methyl-2-butenoyl]amin
• 7,11-Methano-1H-cyclodeca[3,4]benz[1,2-b]oxete, benzenepropanoic acid deriv. (ZCI)
• Benzenepropanoic acid, α-hydroxy-β-[(2-methyl-1-oxo-2-butenyl)amino]-, 6,12-bis(acetyloxy)-12-(benzoyloxy)-2a,3,4,4a,5,6,9,10,11,12,12a,12b-dodecahydro-11-hydroxy-4a,8,13,13-tetramethyl-5-oxo-4-(β-D-xylopyranosyloxy)-7,11-methano-1H-cyclodeca[3,4]benz[1,2-b]oxet-9-yl ester, [2aR-[2aα,4β,4aβ,6β,9α[αR*,βS*(E)],11α,12α,12aα,12bα]]- (ZCI)
• Benzenepropanoic acid, α-hydroxy-β-[[(2E)-2-methyl-1-oxo-2-butenyl]amino]-, (2aR,4S,4aS,6R,9S,11S,12S,12aR,12bS)-6,12-bis(acetyloxy)-12-(benzoyloxy)-2a,3,4,4a,5,6,9,10,11,12,12a,12b-dodecahydro-11-hydroxy-4a,8,13,13-tetramethyl-5-oxo-4-(β-D-xylopyranosyloxy)-7,11-methano-1H-cyclodeca[3,4]benz[1,2-b]oxet-9-yl ester, (αR,βS)- (9CI)
• Cephalomannine-7-xyloside
• [4,12-diacetyloxy-1-hydroxy-15-[2-hydroxy-3-(2-methylbut-2-enoylamino)-3-phenylpropanoyl]oxy-10,14,17,17-tetramethyl-11-oxo-9-(3,4,5-trihydroxyoxan-2-yl)oxy-6-oxatetracyclo[11.3.1.03,10.04,7]heptadec-13-en-2-yl] benzoate
• XYLOTAXOL B, 7-(P)
• 90352-19-5
• +Expand

• InChIKey： HWPZOSPUENCAFV-UHFFFAOYSA-N
• Inchi： 1S/C50H61NO18/c1-9-24(2)43(59)51-35(28-16-12-10-13-17-28)37(56)45(61)66-31-21-50(62)42(68-44(60)29-18-14-11-15-19-29)40-48(8,41(58)39(65-26(4)52)34(25(31)3)47(50,6)7)32(20-33-49(40,23-64-33)69-27(5)53)67-46-38(57)36(55)30(54)22-63-46/h9-19,30-33,35-40,42,46,54-57,62H,20-23H2,1-8H3,(H,51,59)
• SMILES： O1CC2(C1CC(C1(C)C(C(C3=C(C)C(CC(C3(C)C)(C(C21)OC(C1C=CC=CC=1)=O)O)OC(C(C(C1C=CC=CC=1)NC(C(=CC)C)=O)O)=O)OC(C)=O)=O)OC1C(C(C(CO1)O)O)O)OC(C)=O

Computed Properties

• Exact Mass: 963.38886410g/mol
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 18
• Rotatable Bond Count: 16
• Monoisotopic Mass: 963.38886410g/mol
• Heavy Atom Count: 69
• Complexity: 2060
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 15
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 280

Experimental Properties

• Boiling Point: 1036.2±65.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.3 mmHg at 25°C
• Flash Point: 580.5±34.3 °C
• Solubility: Insuluble (1.4E-3 g/L) (25 ºC),
• Color/Form: Powder
• Density: 1.41±0.1 g/cm3 (20 ºC 760 Torr),